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Compound of Interest

Compound Name: Glycine chloride

Cat. No.: B13766176

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Glycine hydrochloride (also referred to as Glycine chloride), a
compound that requires careful management. By adhering to these procedural steps, you can
minimize risks and ensure the integrity of your work.

Personal Protective Equipment (PPE) and Exposure
Limits

Proper selection and use of PPE are the first line of defense against chemical exposure. Below
is a summary of recommended PPE and known exposure limits for Glycine hydrochloride.
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Parameter

Specification

Source

Eye Protection

Chemical safety goggles or
glasses. A face shield is
recommended when there is a

risk of splashing.

[1](2][3]

Hand Protection

Chemically resistant gloves.
Nitrile rubber is a

recommended material.

[1]14]

Specific Glove Data (Nitrile
Rubber)

Minimum Layer Thickness

0.11 mm

Breakthrough Time

480 minutes (for full contact)

Body Protection

Lab coat, apron, or a complete
suit protecting against
chemicals, depending on the

scale of handling.

[4]1[5]

Respiratory Protection

Generally not required under
normal conditions with
adequate ventilation. If dust is
generated, a NIOSH-approved
N95 or P1 type dust mask
should be used. For higher-
level protection, OV/AG/P99
(US) or ABEK-P2 (EU)
respirator cartridges are

recommended.

[4]

Occupational Exposure Limits

No specific OSHA PEL or
ACGIH TLV has been
established for Glycine

hydrochloride.

[2](31[6]

Oregon Permissible Exposure

Limits (PELSs) for Particulates
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Not Otherwise Regulated

(PNOR)
Total Dust 10 mg/m3
Respirable Fraction 5 mg/m3

Procedural Workflow for Handling Glycine
Hydrochloride

This workflow provides a step-by-step guide for the safe handling of Glycine hydrochloride from

receipt to disposal.
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Caption: A flowchart outlining the key stages of safely handling Glycine hydrochloride in a

laboratory setting.

Detailed Experimental Protocol for Safe Handling

1.

Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for Glycine hydrochloride.[4]

Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood, especially when handling the solid form to avoid dust formation.[1][4]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above. Inspect gloves for any signs of degradation before use.[1][4]

Emergency Preparedness: Locate the nearest eyewash station and safety shower. Have an
appropriate spill kit ready.

. Handling and Use:

Avoid Inhalation and Contact: Avoid all personal contact with the substance, including
inhalation of dust.[5]

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
minimize dust dispersion.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

Container Handling: Keep containers tightly closed when not in use.[1][5] Store in a cool, dry,
and well-ventilated area away from incompatible materials such as strong oxidizing agents.

[2][5]

. Spill Management:

Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[1][4]
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o Major Spills: In the event of a large spill, evacuate the area and alert the appropriate
emergency response personnel.

e Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan

Proper disposal of Glycine hydrochloride and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.
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Caption: A logical diagram illustrating the correct procedure for the disposal of Glycine
hydrochloride waste.
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Disposal Protocol:

Waste Segregation: Collect unused Glycine hydrochloride and any contaminated materials
(e.g., gloves, wipes, labware) in a designated, properly labeled, and sealed waste container.

[1][4]
Do Not Mix: Do not mix Glycine hydrochloride waste with other waste streams.[1]

Consult Regulations: All waste disposal must be conducted in accordance with local, state,
and federal regulations.[5]

Professional Disposal: It is recommended to use a licensed and qualified hazardous waste
disposal company.[1][7] One suggested method is to dissolve the material in a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Container Disposal: Empty containers should be handled as if they contain the product.[1]
Decontaminate them before disposal or recycling. Consult the supplier for recycling options.

[5]

Avoid Environmental Release: Do not allow the product or its wash water to enter drains or
watercourses.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Glycine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13766176#personal-protective-equipment-for-
handling-glycine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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